Cas no 32858-79-0 (3-(3-Cyanophenyl)-2-Propenoic Acid)
32858-79-0 structure
Product Name:3-(3-Cyanophenyl)-2-Propenoic Acid
CAS No:32858-79-0
MF:C10H7NO2
MW:173.168082475662
CID:303977
PubChem ID:13370798
Update Time:2025-04-19
3-(3-Cyanophenyl)-2-Propenoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Cyanophenyl)-2-Propenoic Acid
- 3-CYANOCINNAMIC ACID
- 3-(trifluoroacetyl)benzonitrile
- 3'-CYANO-2,2,2-TRIFLUOROACETOPHENONE
- 3-Cyanzimtsaeure
- AG-E-68883
- AGN-PC-0045YY
- AK109678
- CTK4F1795
- KB-181870
- m-Cyano-trifluoracetophenon
- m-Cyano-zimtsaeure
- SureCN1467062
- 3-(3-Cyanophenyl)acrylic acid
- A810733
- 16642-93-6
- (E)-3-(3-cyanophenyl)prop-2-enoic acid
- MFCD00182407
- (E)-3-(3-cyanophenyl)acrylic acid
- CS-0210722
- 32858-79-0
- Z2942852030
- (3e)-3-(3-cyanophenyl)acrylic acid
- SCHEMBL1225940
- GNF-Pf-1514
- AKOS000150295
- MS-8957
- EN300-309406
- A-(HYDROXYMETHYL)BENZENACETICACIDMETHYLESTER
- AC-11306
- (2E)-3-(3-cyanophenyl)prop-2-enoic acid
- 3-(3-cyanophenyl)prop-2-enoic acid
- CHEMBL588032
- (2E)-3-(3-cyanophenyl)acrylic acid
- AMY3859
- WEYFZKRRQZYAJI-SNAWJCMRSA-N
- EN300-37111
- SCHEMBL1225943
- 2-Propenoic acid, 3-(3-cyanophenyl)-, (2E)-
- C80051
-
- Inchi: 1S/C10H7NO2/c11-7-9-3-1-2-8(6-9)4-5-10(12)13/h1-6H,(H,12,13)/b5-4+
- InChI Key: WEYFZKRRQZYAJI-SNAWJCMRSA-N
- SMILES: OC(/C=C/C1C=CC=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 173.04771
- Monoisotopic Mass: 173.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- PSA: 61.09
- LogP: 1.65608
3-(3-Cyanophenyl)-2-Propenoic Acid Related Literature
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
32858-79-0 (3-(3-Cyanophenyl)-2-Propenoic Acid) Related Products
- 3029-79-6(3-Methylcinnamic Acid)
- 16642-94-7(3-(4-Cyanophenyl)acrylic Acid)
- 621-82-9(Cinnamic acid)
- 16323-43-6(1,4-Benzenediacrylic Acid)
- 16642-93-6(3-cyanocinnamic acid)
- 18664-39-6(4-Cyanocinnamic Acid)
- 140-10-3(trans-Cinnamic acid)
- 1866-39-3(4-Methylcinnamic acid)
- 14473-89-3(3-Methylcinnamic acid)
- 102-94-3((2Z)-3-phenylprop-2-enoic acid)
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